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Compound of Interest

Compound Name: Dibenzofuran-4-boronic acid

L  Get Quote

Cat. No.: B020578

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and logistical plans for the handling and
disposal of Dibenzofuran-4-boronic acid. Adherence to these procedures is critical for
ensuring personnel safety and minimizing environmental impact.

Immediate Safety and Hazard Information

Dibenzofuran-4-boronic acid is a chemical compound that requires careful handling due to its
potential health hazards. It is classified as a substance that can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[1][2][3]

Hazard ldentification:

Hazard Statement

Classification

GHS Pictogram

H315: Causes skin irritation Skin Irritation, Category 2 Warning
H319: Causes serious eye o ]
o Eye Irritation, Category 2 Warning
irritation

] Specific Target Organ Toxicity,
H335: May cause respiratory ) ) ]
o Single Exposure; Respiratory Warning
irritation o

Tract Irritation
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Precautionary Statements:

Code Precaution
Avoid breathing
P261
dust/fume/gas/mist/vapors/spray.[1][2]
264 Wash face, hands and any exposed skin
thoroughly after handling.[1]
pP271 Use only outdoors or in a well-ventilated area.[1]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[1][2]
IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.[1][2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][2]

IF INHALED: Remove person to fresh air and

P304 + P340 )

keep comfortable for breathing.[1]

Call a POISON CENTER or doctor if you feel
P312

unwell.[1]

Take off contaminated clothing and wash it
P362 + P364

before reuse.[1]

Store in a well-ventilated place. Keep container
P403 + P233 )

tightly closed.[1]

Dispose of contents/ container to an approved
P501

waste disposal plant.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[2]

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[2]

Prevents skin contact. Gloves
should be inspected before
use and changed immediately

if contaminated.

Body Protection

A fully buttoned laboratory
coat, long pants, and closed-

toe shoes.

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) is required when
handling the solid compound
to prevent the inhalation of

dust particles.[1]

Minimizes the risk of

respiratory tract irritation.

Operational Plan: Step-by-Step Handling Procedure

A strict operational protocol is crucial for the safe handling of Dibenzofuran-4-boronic acid.

[EEN

. Preparation:

work.[1]

fume hood.[1]

N

. Donning PPE:

The work area should be clean and free of clutter.

Ensure that a safety shower and eyewash station are readily accessible before beginning

All work should be conducted in a well-ventilated area, preferably within a certified chemical
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e Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

3. Weighing and Transferring:

« To minimize dust generation, perform weighing and transferring of the solid compound within
the fume hood.

e Use a spatula or other appropriate tool for transferring the solid. Avoid pouring the powder
directly.

o Keep the container of Dibenzofuran-4-boronic acid tightly closed when not in use.
4. Post-Handling:
o Clean the work area to remove any residual chemical.

o Decontaminate any equipment used with an appropriate solvent, followed by washing with
soap and water.

» Properly dispose of all waste materials, including contaminated PPE, as outlined in the
disposal plan below.

» Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Experimental Workflow for Handling Dibenzofuran-4-
boronic acid
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Caption: Workflow for the safe handling of Dibenzofuran-4-boronic acid.
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Disposal Plan

All waste generated from the use of Dibenzofuran-4-boronic acid, including contaminated
PPE and empty containers, must be considered hazardous waste.

1. Waste Segregation:

» Solid Waste: Collect all contaminated solid materials (e.g., gloves, paper towels, weighing
paper) in a designated, labeled, and sealed hazardous waste container.

e Liquid Waste: If the compound is dissolved in a solvent, collect the solution in a separate,
labeled hazardous waste container compatible with the solvent used.

o Empty Containers: "Empty" containers that held Dibenzofuran-4-boronic acid should be
triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as
hazardous chemical waste. The clean, triple-rinsed container can then be disposed of as
regular waste.

2. Labeling and Storage:

» All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name ("Dibenzofuran-4-boronic acid"), and the specific hazards (e.qg., "Irritant").

o Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

3. Disposal Procedure:

» Dispose of all hazardous waste through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal company.[1]

e Do not dispose of Dibenzofuran-4-boronic acid or its solutions down the drain.

Emergency Procedures: Spill and Exposure
1. Small Spill (Solid):

o Evacuate: Alert personnel in the immediate area.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b020578?utm_src=pdf-body
https://www.benchchem.com/product/b020578?utm_src=pdf-body
https://www.benchchem.com/product/b020578?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19830~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2023:12:10~~Dibenzofuran-4-boronic%20acid~~
https://www.benchchem.com/product/b020578?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

¢ Ventilate: Ensure the area is well-ventilated.

» Contain: Without creating dust, gently cover the spill with an inert absorbent material such as
sand or vermiculite.

o Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container
for hazardous waste disposal.

» Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
2. Personal Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[1][2] Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical attention.

 Inhalation: Move the person to fresh air.[1] If breathing is difficult, provide oxygen. Seek
medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

By adhering to these safety protocols, researchers can minimize risks and ensure a safe
laboratory environment when working with Dibenzofuran-4-boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b020578#personal-protective-equipment-for-handling-
dibenzofuran-4-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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